BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 3'-
Methylbiphenyl-3-carboxylic acid as a
Pharmaceutical Intermediate

Author: BenchChem Technical Support Team. Date: January 2026
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3'-Methylbiphenyl-3-carboxylic
Compound Name: d
aci

Cat. No. B118000

For Researchers, Scientists, and Drug Development Professionals

Introduction

3'-Methylbiphenyl-3-carboxylic acid (CAS No. 158619-46-6) is a biphenyl carboxylic acid
derivative that serves as a valuable intermediate in the synthesis of complex organic molecules
for the pharmaceutical industry.[1][2][3][4] Its structural motif is prevalent in a class of drugs
known as angiotensin Il receptor blockers (ARBS), or "sartans,” which are widely prescribed for
the treatment of hypertension and related cardiovascular conditions. While the specific end-
product pharmaceuticals derived from 3'-Methylbiphenyl-3-carboxylic acid are not
extensively disclosed in publicly available literature, its chemical structure strongly suggests its
utility as a key building block for analogues of existing drugs or novel therapeutic agents
targeting the renin-angiotensin system.

This document provides detailed application notes on the synthesis of 3'-Methylbiphenyl-3-
carboxylic acid and general protocols relevant to its use as a pharmaceutical intermediate.

Physicochemical Properties
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Property Value Reference
CAS Number 158619-46-6 [1][2][3]
Molecular Formula C14H1202 [3]
Molecular Weight 212.24 g/mol [3]
Appearance Pale brown solid [3]
Solubility Slightly soluble in water [1][2]

Room Temperature, Sealed in
Storage - [3]
dry conditions

Synthetic Application: Preparation of 3'-
Methylbiphenyl-3-carboxylic acid

The primary application of this intermediate is in multi-step syntheses of pharmacologically
active molecules. The synthesis of 3'-Methylbiphenyl-3-carboxylic acid itself is a critical first
step. A common and efficient method for its preparation involves a Suzuki-Miyaura cross-
coupling reaction followed by hydrolysis.[5]

Synthetic Scheme

The two-step synthesis involves the palladium-catalyzed cross-coupling of methyl 3-
bromobenzoate with 3-tolylboronic acid to form methyl 3'-methylbiphenyl-3-carboxylate, which
is subsequently hydrolyzed to yield the final product.
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Step 1: Suzuki-Miyaura Coupling
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Step 2: Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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